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Compound of Interest

Compound Name: Methyl Carbamate

Cat. No.: B145844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Methyl Carbamate (CAS 598-55-0). The information is presented to be a valuable resource for

professionals in research, science, and drug development who require precise data for

modeling, formulation, and synthesis activities.

Core Physical and Chemical Properties
Methyl Carbamate is the organic compound with the chemical formula CH₃OC(O)NH₂. It is the

simplest ester of carbamic acid.[1] At room temperature, it exists as a white crystalline solid.[2]

Table 1: Quantitative Physical and Chemical Properties of Methyl Carbamate
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Property Value Source

Molecular Formula C₂H₅NO₂ [3][4]

Molecular Weight 75.07 g/mol [2]

Melting Point 52-54 °C (126-129 °F) [2]

Boiling Point 177 °C (351 °F) at 760 mmHg [1][2]

Density 1.1361 g/cm³ at 56 °C (133 °F) [2]

Solubility in Water

217 parts in 100 at 11 °C;

greater than or equal to 100

mg/mL at 19 °C

[2][5]

Solubility in Ethanol 73 parts in 100 at 15 °C [2]

Appearance White crystalline solid [2]

Vapor Pressure 0.56 mmHg [2]

LogP (Octanol/Water Partition

Coefficient)
-0.66 [2]

Experimental Protocols for Property Determination
While specific, detailed experimental protocols for the determination of each physical property

of Methyl Carbamate are not readily available in the public domain, the following sections

describe the general, standardized methodologies typically employed for these measurements.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a common and reliable technique for this measurement.

Methodology:

Sample Preparation: A small amount of finely powdered, dry Methyl Carbamate is packed

into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.
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Apparatus: A melting point apparatus is used, which consists of a heated block with a sample

holder, a thermometer or temperature sensor, and a viewing lens.

Heating: The capillary tube is placed in the heating block, and the temperature is raised at a

steady rate.

Observation: The sample is observed through the viewing lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the last crystal melts is recorded as the end of the melting range.

Purity Indication: A sharp melting range (typically 0.5-1 °C) is indicative of a pure compound.

Impurities tend to depress and broaden the melting range.

Sample Preparation Measurement Data Analysis

Grind solid sample to a fine powder Pack powder into a capillary tube Place capillary in melting point apparatus Heat sample at a controlled rate Observe and record start of melting Observe and record completion of melting Determine melting point range Assess purity based on range

Click to download full resolution via product page

General workflow for melting point determination.

Boiling Point Determination
The boiling point is determined at a specific atmospheric pressure. The literature value for

Methyl Carbamate is reported at 760 mmHg.

Methodology:

Apparatus: A distillation apparatus is typically used, consisting of a boiling flask, a condenser,

a thermometer, and a collection flask.

Procedure: A sample of Methyl Carbamate is placed in the boiling flask. The apparatus is

assembled, and the sample is heated. The vapor travels into the condenser, where it is

cooled and condenses back into a liquid, which is collected.
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Measurement: The thermometer is placed so that the top of the bulb is level with the side

arm of the distillation head. The boiling point is the temperature at which the vapor and liquid

are in equilibrium, and this is read from the thermometer when the temperature stabilizes

during distillation.

Density Measurement
The density of a solid can be determined using various methods. For a crystalline solid like

Methyl Carbamate, a pycnometer or a gas pycnometer is often used for accurate

measurements.

Methodology (Pycnometer Method):

The weight of a clean, dry pycnometer is determined.

The pycnometer is filled with a liquid of known density (in which Methyl Carbamate is

insoluble) and weighed.

The pycnometer is emptied and dried, and a known weight of Methyl Carbamate is added.

The pycnometer is then filled with the same liquid and weighed again.

The volume of the Methyl Carbamate is calculated from the displacement of the liquid, and

the density is determined by dividing the mass of the sample by its volume.

Solubility Assessment
Solubility is typically determined by the equilibrium saturation method.

Methodology:

An excess amount of Methyl Carbamate is added to a known volume of the solvent (e.g.,

water, ethanol) in a sealed container.

The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium.

The saturated solution is then filtered to remove the undissolved solid.
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A known volume of the clear, saturated solution is taken, and the solvent is evaporated.

The mass of the remaining Methyl Carbamate is measured, and the solubility is calculated

(e.g., in g/100 mL or mg/mL).

Chemical Reactivity: Hydrolysis
Methyl Carbamate can undergo hydrolysis, particularly under basic conditions, to yield

methanol and carbamic acid. Carbamic acid is unstable and decomposes to ammonia and

carbon dioxide.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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